Cas no 2549030-14-8 (4-Tert-butyl-2-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine)

• Product Name: 4-Tert-butyl-2-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine
• CAS No: 2549030-14-8
• MF: C₁₉H₂₆N₆
• MW: 338.449943065643
• CID: 5314215
• PubChem ID: 154882554
• Update Time: 2025-05-20

4-Tert-butyl-2-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-4-(1,1-dimethylethyl)-6-[4-(2-pyrimidinyl)-1-piperazinyl]pyrimidine
• 2549030-14-8
• 4-tert-butyl-2-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine
• F6788-2613
• AKOS040729666
• 4-Tert-butyl-2-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine

• Inchi： 1S/C19H26N6/c1-19(2,3)15-13-16(23-17(22-15)14-5-6-14)24-9-11-25(12-10-24)18-20-7-4-8-21-18/h4,7-8,13-14H,5-6,9-12H2,1-3H3
• InChI Key： NWZBNOYRIIVIST-UHFFFAOYSA-N
• SMILES： N1(CCN(C2N=CC=CN=2)CC1)C1=CC(C(C)(C)C)=NC(C2CC2)=N1

Computed Properties

• Exact Mass: 338.22189485g/mol
• Monoisotopic Mass: 338.22189485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.189±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 530.4±60.0 °C(Predicted)
• pka: 8.52±0.41(Predicted)

Additional information on 4-Tert-butyl-2-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine

Research Briefing on 4-Tert-butyl-2-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine (CAS: 2549030-14-8)

In recent years, the compound 4-Tert-butyl-2-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine (CAS: 2549030-14-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrimidine and piperazine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic efficacy.

The synthesis of 4-Tert-butyl-2-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine involves a multi-step process, including the condensation of cyclopropyl-containing precursors with pyrimidine derivatives. Advanced techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm its molecular structure and purity. Researchers have also explored its physicochemical properties, including solubility, stability, and bioavailability, which are critical for its development as a drug candidate. These studies have revealed that the compound exhibits favorable pharmacokinetic profiles, making it a viable candidate for further preclinical evaluation.

Biological studies have demonstrated that 4-Tert-butyl-2-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine exhibits potent inhibitory activity against specific kinases and receptors implicated in cancer and inflammatory diseases. For instance, in vitro assays have shown its ability to selectively target protein kinases involved in cell proliferation and survival pathways. Additionally, its interaction with G-protein-coupled receptors (GPCRs) has been investigated, highlighting its potential as a modulator of signal transduction pathways. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutics targeting oncology and immunology.

Recent advancements in computational modeling and structure-activity relationship (SAR) studies have further optimized the compound's scaffold to enhance its binding affinity and selectivity. Molecular docking simulations have provided insights into its interaction with target proteins, guiding the design of derivatives with improved efficacy and reduced off-target effects. These efforts have culminated in the identification of several analogs with superior pharmacological properties, paving the way for future clinical trials.

In conclusion, 4-Tert-butyl-2-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine (CAS: 2549030-14-8) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features, combined with its potent biological activity, position it as a valuable tool for understanding disease mechanisms and developing targeted therapies. Ongoing research aims to address remaining challenges, such as optimizing its delivery systems and minimizing potential side effects, to facilitate its transition from bench to bedside.